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Compound of Interest

Compound Name: BIO-2007817

Cat. No.: B15608146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BIO-2007817, a novel small molecule

activator of the E3 ubiquitin ligase Parkin. Mutations in the Parkin gene (PRKN) are a common

cause of autosomal recessive early-onset Parkinson's disease. BIO-2007817 acts as a

molecular glue, enhancing the activation of Parkin and offering a promising therapeutic strategy

for Parkinson's disease and other neurodegenerative disorders associated with mitochondrial

dysfunction.

Mechanism of Action
Under normal physiological conditions, the kinase PINK1 accumulates on damaged

mitochondria and phosphorylates ubiquitin (pUb) and the ubiquitin-like (Ubl) domain of Parkin.

This phosphorylation cascade leads to the recruitment and activation of Parkin, which then

ubiquitinates mitochondrial outer membrane proteins, flagging the damaged mitochondria for

degradation through a process known as mitophagy.

BIO-2007817 functions as a positive allosteric modulator (PAM) of Parkin. It acts as a

"molecular glue" that stabilizes the interaction between phospho-ubiquitin (pUb) and the RING0

domain of Parkin.[1][2][3] This enhanced binding promotes a conformational change in Parkin,

leading to the release of its catalytic RING2 domain and subsequent activation of its E3 ligase

activity.[2][3][4] This mechanism is particularly significant as it can rescue the function of certain

Parkin mutants associated with early-onset Parkinson's disease.[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.researchgate.net/figure/BIO-2007817-rescues-parkin-Ubl-mutations-in-organello-and-in-cells-a-Schematic-of-in_fig6_384154995
https://pubmed.ncbi.nlm.nih.gov/39300082/
https://www.researchgate.net/publication/379368771_Mechanism_of_Ubiquitin_Ligase_Activation_of_Parkin_by_a_Small_Molecule_Molecular_Glue
https://www.researchgate.net/publication/384154995_Activation_of_parkin_by_a_molecular_glue
https://www.benchchem.com/product/b15608146#bio-2007817-molecular-glue-for-parkin
https://www.benchchem.com/product/b15608146#bio-2007817-molecular-glue-for-parkin
https://www.benchchem.com/product/b15608146#bio-2007817-molecular-glue-for-parkin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15608146?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

